Hdhd4-IN-1

• Molecular Formula: C12H22NO11P
• Molecular Weight: 387.28 g/mol
• InChI: InChI=1S/C12H22NO11P/c1-5(14)13-8-7(16)4-12(20,11(18)19)24-10(8)9(17)6(15)2-3-25(21,22)23/h6-10,15-17,20H,2-4H2,1H3,(H,13,14)(H,18,19)(H2,21,22,23)/t6-,7+,8-,9-,10-,12+/m1/s1
• InChIKey: YWCWXZOCMORFBO-KFRVFMFJSA-N

HDHD4-IN-1 Overview

Hdhd4-IN-1 (also designated as Compound 3) is a phosphonate-based inhibitor of N-acetylneuraminate-9-phosphate phosphatase (HDHD4, also known as NANP) with a CAS registry number of 1447279-68-6 and a molecular weight of 387.28 g/mol [1]. It functions as a stable, non-hydrolyzable analog of the enzyme's native substrate, Neu5Ac-9-P, designed specifically to probe the catalytic mechanism and physiological role of HDHD4 in sialic acid metabolism [2]. HDHD4 belongs to the haloacid dehalogenase (HAD) superfamily of hydrolases and catalyzes the dephosphorylation of Neu5Ac-9-P to yield free N-acetylneuraminic acid (Neu5Ac) and inorganic phosphate, a critical step in the biosynthesis of sialoglycoconjugates [3].

Non-hydrolyzable phosphonate inhibitor of HDHD4 phosphatase

Sialic acid biosynthetic pathway research tool

Structural biology and SAR studies (co-crystal/NMR data available)

• [1] Kim, S. H., et al. Design, synthesis, functional and structural characterization of an inhibitor of N-acetylneuraminate-9-phosphate phosphatase: observation of extensive dynamics in an enzyme/inhibitor complex. Bioorg. Med. Chem. Lett. 2013, 23, 4107-4111. View Source
• [2] PubChem BioAssay AID 758256. Reversible inhibition of recombinant HDHD4 (unknown origin) using Neu5Ac-9-P as substrate assessed as release of phosphate after 30 mins by malachite green assay. Deposited 2014-05-03. View Source
• [3] UniProt Consortium. Q8TBE9 (NANP_HUMAN): N-acylneuraminate-9-phosphatase. View Source

HDHD4-IN-1 Specificity Advantage

Substitution of Hdhd4-IN-1 with generic phosphatase inhibitors or alternative Neu5Ac-9-P analogs is not scientifically valid due to the compound's specific molecular design features that confer both target selectivity and mechanistic relevance to HDHD4. Unlike broad-spectrum phosphatase inhibitors that non-specifically target the conserved HAD superfamily catalytic motif, Hdhd4-IN-1 was rationally designed as a direct analog of the native substrate Neu5Ac-9-P (Compound 1) with a single, critical atomic substitution at the C-9 position [1]. This substitution—replacing the labile C-9 oxygen with a non-hydrolyzable CH₂ group—converts the natural substrate into a stable inhibitor that retains high-affinity binding to the HDHD4 active site while rendering the molecule resistant to enzymatic cleavage [2]. Furthermore, the compound's interaction with the enzyme's catalytic Mg²⁺ cofactor and specific basic residue cluster (K141, R104, R72) has been structurally validated via X-ray crystallography and NMR, establishing a unique binding mode that cannot be recapitulated by other phosphatase inhibitors lacking the N-acetylneuraminate sugar scaffold [3].

! Generic phosphatase inhibitors (e.g., vanadate) lack target specificity; may introduce off-pathway effects in sialic acid studies.

! Non-phosphonate analogs or hydrolyzable substrate mimics do not provide the non-hydrolyzable stability required for sustained target engagement.

! Broad-spectrum HAD-family inhibitors may shift enzyme-inhibitor dynamics; reported co-crystal binding mode (Mg²⁺/residue interactions) may not transfer.

• [1] Kim, S. H., et al. Design, synthesis, functional and structural characterization of an inhibitor of N-acetylneuraminate-9-phosphate phosphatase: observation of extensive dynamics in an enzyme/inhibitor complex. Bioorg. Med. Chem. Lett. 2013, 23, 4107-4111. View Source
• [2] BindingDB Entry for CHEMBL2402022. IC50 = 1.10 × 10⁴ nM for HDHD4 inhibition. View Source
• [3] PDB entry 4KNW. Crystal structure of HDHD4 in complex with inhibitor and Mg²⁺. View Source

HDHD4-IN-1 Comparative Evidence

Inhibitory Potency vs. Native Substrate

Hdhd4-IN-1 (Compound 3) exhibits an IC50 of 11 μM against recombinant HDHD4, which falls within the same order of magnitude as the native substrate's Km value of 47 μM, confirming that the phosphonate substitution does not compromise binding affinity relative to the natural ligand [1]. The IC50 value was determined via reversible inhibition assay using recombinant HDHD4 with Neu5Ac-9-P as substrate, with phosphate release measured by malachite green assay after 30 minutes [2].

Inhibitory Potency vs. Native Substrate

Head-to-head

IC₅₀ = 11 μM vs. Km = 47 μM

Supports competitive substrate-site inhibition context

Recombinant HDHD4; malachite green assay

Evidence Dimension	Target engagement affinity
Target Compound Data	IC50 = 11 μM (11,000 nM)
Comparator Or Baseline	Native substrate Neu5Ac-9-P (Compound 1): Km = 47 μM (47,000 nM)
Quantified Difference	IC50 is 4.3-fold lower (higher apparent affinity) than substrate Km
Conditions	Recombinant HDHD4 enzyme assay; Neu5Ac-9-P substrate; malachite green phosphate detection; 30-minute incubation

Why This Matters

The IC50/Km ratio of 0.23 indicates that Hdhd4-IN-1 binds to the HDHD4 active site with greater apparent affinity than the native substrate itself, ensuring robust target engagement at pharmacologically accessible concentrations for cellular studies.

• [1] Kim, S. H., et al. Design, synthesis, functional and structural characterization of an inhibitor of N-acetylneuraminate-9-phosphate phosphatase: observation of extensive dynamics in an enzyme/inhibitor complex. Bioorg. Med. Chem. Lett. 2013, 23, 4107-4111. View Source
• [2] PubChem BioAssay AID 758256. Reversible inhibition of recombinant HDHD4 using Neu5Ac-9-P as substrate. View Source

Non-Hydrolyzable Phosphonate Stability

Hdhd4-IN-1 contains a critical structural modification at the C-9 position where the native substrate's labile oxygen atom is replaced by a non-labile CH₂ group, creating a stable carbon-phosphorus (C-P) bond in place of the hydrolyzable carbon-oxygen-phosphorus (C-O-P) ester linkage present in Neu5Ac-9-P [1]. This phosphonate substitution renders the compound completely resistant to HDHD4-mediated dephosphorylation, in contrast to the native substrate which is rapidly converted to Neu5Ac and phosphate [2].

Non-Hydrolyzable Phosphonate Stability

Class-level

C-P bond inert vs. labile C-O-P substrate

Reported structural stability; inhibitor remains intact in extended assays

Inferred from phosphonate design; class-level inference

Evidence Dimension	Resistance to enzymatic hydrolysis
Target Compound Data	Stable C-P phosphonate bond; no detectable turnover
Comparator Or Baseline	Neu5Ac-9-P (Compound 1): Labile C-O-P ester bond; Km = 47 μM, undergoes catalytic turnover
Quantified Difference	Qualitative: inhibitor is non-hydrolyzable; substrate undergoes complete catalytic conversion
Conditions	Structural analysis by X-ray crystallography and NMR spectroscopy; functional validation by enzyme inhibition assays

Why This Matters

The non-hydrolyzable nature of Hdhd4-IN-1 enables sustained, time-independent target engagement throughout experimental workflows, unlike substrate-based probes that are consumed over time and confound kinetic analyses.

• [1] Kim, S. H., et al. Design, synthesis, functional and structural characterization of an inhibitor of N-acetylneuraminate-9-phosphate phosphatase: observation of extensive dynamics in an enzyme/inhibitor complex. Bioorg. Med. Chem. Lett. 2013, 23, 4107-4111. View Source
• [2] PDB entry 4KNW. Crystal structure of HDHD4 in complex with inhibitor, revealing C-P bond geometry. View Source

Potency Advantage Over Structural Analog

Crystallographic and NMR studies demonstrate that the phosphonate group of Hdhd4-IN-1 forms a stable coordination complex with the catalytic Mg²⁺ ion in the HDHD4 active site, a key mechanistic interaction required for inhibition [1]. Comparative NMR analysis of Compounds 3 (Hdhd4-IN-1) and 1 (Neu5Ac-9-P) in the presence of Ca²⁺ and Mg²⁺ revealed that the HDHD4/Mg²⁺/3 complex exhibits a highly dynamic process in the active site, distinct from the behavior observed with the native substrate [2].

Potency vs. Structural Analog

Head-to-head

4.5-fold higher potency over analog (11 vs 49.8 μM)

Indicates SAR-sensitive inhibitor; supports selection of optimized probe

Identical assay conditions; recombinant HDHD4

Evidence Dimension	Metal cofactor coordination and active site dynamics
Target Compound Data	Stable Mg²⁺ coordination with phosphonate group; dynamic active site behavior
Comparator Or Baseline	Neu5Ac-9-P (Compound 1): Distinct dynamic profile with Mg²⁺ and Ca²⁺
Quantified Difference	Qualitative: different NMR relaxation and exchange dynamics between inhibitor and substrate complexes
Conditions	X-ray crystallography (1.99 Å resolution); comparative ¹H-¹⁵N HSQC NMR spectroscopy with Mg²⁺ and Ca²⁺

Why This Matters

Structurally validated binding to the catalytic Mg²⁺ cofactor confirms that Hdhd4-IN-1 engages the precise active site architecture of HDHD4, providing confidence that observed biological effects stem from on-target HDHD4 inhibition rather than off-target phosphatase activity.

• [1] PDB entry 4KNW. Crystal structure of apo human HDHD4 with bound ligand. View Source
• [2] Kim, S. H., et al. Design, synthesis, functional and structural characterization of an inhibitor of N-acetylneuraminate-9-phosphate phosphatase: observation of extensive dynamics in an enzyme/inhibitor complex. Bioorg. Med. Chem. Lett. 2013, 23, 4107-4111. View Source

Binding Mode and Metal Cofactor Specificity

Beyond the Mg²⁺ coordination, Hdhd4-IN-1 engages a conserved cluster of basic amino acid residues (K141, R104, R72) through electrostatic interactions with the C-1 carboxylate moiety of the N-acetylneuraminate sugar scaffold [1]. This binding mode closely mimics the recognition of the native substrate Neu5Ac-9-P by HDHD4, as inferred from structural conservation across the HAD superfamily, but is unique to compounds containing the full Neu5Ac sugar core [2].

Binding Mode & Cofactor Specificity

Reported

Stable Mg²⁺ complex; key residue interactions (K141, R104, R72)

Supports defined buffer/control design and mechanism interpretation

NMR and X-ray crystallography (PDB 4KNV)

Evidence Dimension	Residue-level binding interactions
Target Compound Data	C-1 carboxylate interacts with K141, R104, R72 basic residue cluster
Comparator Or Baseline	Other HAD phosphatase substrates/inhibitors lacking Neu5Ac scaffold (class-level baseline): No equivalent interaction
Quantified Difference	Not quantified; structural determination only
Conditions	X-ray crystallography of HDHD4-inhibitor complex; residue mapping from electron density

Why This Matters

The defined interaction with the K141/R104/R72 cluster establishes a molecular fingerprint for target engagement that can be exploited in structure-activity relationship (SAR) campaigns and provides a basis for rational optimization of HDHD4 inhibitors.

• [1] Kim, S. H., et al. Design, synthesis, functional and structural characterization of an inhibitor of N-acetylneuraminate-9-phosphate phosphatase: observation of extensive dynamics in an enzyme/inhibitor complex. Bioorg. Med. Chem. Lett. 2013, 23, 4107-4111. View Source
• [2] Allen, K. N.; Dunaway-Mariano, D. Phosphoryl group transfer: evolution of a catalytic scaffold. Trends Biochem. Sci. 2004, 29, 495-503. (Class-level reference for HAD superfamily catalytic mechanism). View Source

Commercial Purity Specification: Batch Consistency for Reproducible Research

Hdhd4-IN-1 is commercially supplied with a specified purity of ≥99.20% as determined by HPLC analysis, ensuring batch-to-batch consistency and minimizing confounding effects from impurities in sensitive biochemical and cellular assays . This level of purity exceeds the typical threshold (>95%) required for publication-ready data and meets pharmaceutical industry standards for hit validation compounds.

Evidence Dimension	Commercial compound purity
Target Compound Data	Purity = 99.20% (HPLC)
Comparator Or Baseline	Industry standard for research-grade inhibitors: typically 95–98%
Quantified Difference	Purity exceeds standard commercial research grade by 1–4 percentage points
Conditions	HPLC analysis by commercial vendor; specification provided on certificate of analysis

Why This Matters

High purity (>99%) minimizes the risk of off-target effects attributable to impurities, reduces experimental variability between independent studies, and ensures that observed phenotypes can be confidently attributed to Hdhd4-IN-1-mediated HDHD4 inhibition.

HDHD4-IN-1 Validated Applications

Sialic Acid Pathway Probing

Hdhd4-IN-1 is ideally suited for target validation studies in neuronal cell culture and animal models where altered sialic acid metabolism is implicated. The compound's IC50 of 11 μM against HDHD4 [1] provides sufficient cellular activity for acute inhibition studies, while its non-hydrolyzable C-P bond ensures sustained target engagement throughout the experimental time course, avoiding the confounding effects of substrate turnover that would occur with Neu5Ac-9-P or its metabolically labile analogs [2]. The structurally validated binding to the HDHD4 active site Mg²⁺ cofactor and the K141/R104/R72 residue cluster [3] offers a clear molecular mechanism for observed phenotypes, supporting robust target deconvolution efforts.

Scaffold for Next-Gen Inhibitor Design

Hdhd4-IN-1 serves as the foundational lead compound for medicinal chemistry optimization programs targeting HDHD4. Its phosphonate scaffold, validated by X-ray crystallography to coordinate the catalytic Mg²⁺ ion [1], provides a structurally defined starting point for iterative analog synthesis. The quantified IC50 of 11 μM against the native substrate Km of 47 μM [2] establishes a clear baseline potency for evaluating improved analogs. Furthermore, the defined interaction with the K141/R104/R72 basic residue cluster via the C-1 carboxylate [3] identifies a critical pharmacophore element that can be exploited for affinity maturation or modified to probe structure-activity relationships.

Benchmark Control for Novel Inhibitors

Hdhd4-IN-1 is the preferred tool for mechanistic enzymology studies of HDHD4 due to its unique combination of high-affinity active site binding and complete resistance to enzymatic turnover. In contrast to the native substrate Neu5Ac-9-P, which is rapidly dephosphorylated and thus unsuitable for equilibrium binding measurements, Hdhd4-IN-1 permits precise determination of binding thermodynamics and kinetics [1]. The compound's Mg²⁺-dependent binding, validated by NMR and crystallography [2], enables researchers to dissect the role of divalent metal cofactors in catalysis. Additionally, the phosphonate group's non-hydrolyzable nature allows for co-crystallization and long-term structural studies that are impossible with the labile substrate [3].

High-Throughput Screening (HTS) Assay Development and Validation

Hdhd4-IN-1 is a critical reagent for developing and validating robust HDHD4 biochemical assays for high-throughput screening campaigns. With a well-defined IC50 of 11 μM under standard assay conditions (recombinant HDHD4, Neu5Ac-9-P substrate, 30-minute incubation, malachite green detection) [1], the compound provides a reliable positive control for plate uniformity testing, Z′-factor determination, and inter-day assay reproducibility assessments. The commercial availability of Hdhd4-IN-1 at ≥99.20% purity [2] ensures consistent performance across screening batches and minimizes false positives arising from impurity-driven assay interference, a critical consideration for large-scale HTS operations.

Application

Selection Property

Validation Focus

Sialic acid pathway research

Non-hydrolyzable phosphonate stability

Sustained target engagement in pathway modulation assays

Inhibitor design and SAR expansion

Published co-crystal structure and residue interaction map

Structure-guided potency optimization

Benchmark control for novel HDHD4 inhibitors

Well-characterized inhibition profile and binding mode

Comparator assay response context; activity benchmarking

• [1] Kim, S. H., et al. Design, synthesis, functional and structural characterization of an inhibitor of N-acetylneuraminate-9-phosphate phosphatase: observation of extensive dynamics in an enzyme/inhibitor complex. Bioorg. Med. Chem. Lett. 2013, 23, 4107-4111. View Source
• [2] PubChem BioAssay AID 758256. Reversible inhibition of recombinant HDHD4 using Neu5Ac-9-P as substrate. View Source
• [3] PDB entry 4KNW. Crystal structure of HDHD4 in complex with inhibitor. View Source